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For research use only. Not for use in diagnostic procedures.

Abstract
This document provides a detailed protocol for the preparation, handling, and storage of stock

solutions of TH1834 dihydrochloride, a specific Tip60 (KAT5) histone acetyltransferase (HAT)

inhibitor.[1][2][3][4] Adherence to these guidelines is crucial for ensuring the integrity and

activity of the compound for in vitro and in vivo research applications. The protocol outlines the

necessary materials, step-by-step procedures for dissolution in dimethyl sulfoxide (DMSO), and

recommendations for storage to maintain stability.

Introduction
TH1834 dihydrochloride is a potent and selective inhibitor of Tip60 (KAT5) histone

acetyltransferase.[1][2][3][4] It plays a critical role in cellular processes by inducing apoptosis

and increasing DNA damage in cancer cells, particularly in breast cancer models.[1][3][4][5]

Accurate and consistent preparation of TH1834 dihydrochloride stock solutions is paramount

for obtaining reliable and reproducible experimental results. DMSO is the recommended

solvent for initial stock solution preparation due to the compound's high solubility.[2][6] This

document provides a standardized protocol for researchers, scientists, and drug development

professionals.
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Chemical Properties and Data
A summary of the key chemical and physical properties of TH1834 dihydrochloride is

presented in the table below for easy reference.

Property Value Reference

Molecular Weight 641.63 g/mol [2][3][4]

CAS Number 2108830-09-5 [1][2][3]

Form Solid [1][2]

Solubility in DMSO ≥ 10 mg/mL (17.58 mM) [6]

≥ 100 mg/mL [2]

Storage of Solid
Powder: -20°C for 3 years, 4°C

for 2 years
[7]

Storage of Stock Solution
-80°C for 6 months; -20°C for 1

month
[4][6][7]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of TH1834 dihydrochloride
in DMSO.

Materials:

TH1834 dihydrochloride powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Water bath or sonicator (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Preparation: Before starting, ensure the work area is clean and dry. Allow the TH1834
dihydrochloride vial to equilibrate to room temperature before opening to prevent

condensation of moisture, which can affect the stability of the compound.

Weighing: Accurately weigh the desired amount of TH1834 dihydrochloride powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 6.42 mg of the compound.

Dissolution:

Add the appropriate volume of DMSO to the vial containing the TH1834 dihydrochloride
powder. To continue the example, add 1 mL of DMSO to the 6.42 mg of powder.

Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles. If precipitation is observed,

gentle warming in a water bath (up to 60°C) or sonication can be used to aid dissolution.

[6] Note: Use newly opened, high-purity DMSO as hygroscopic DMSO can negatively

impact solubility.[6]

Aliquoting and Storage:

Once the compound is fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes. This minimizes the number of freeze-thaw cycles,

which can degrade the compound.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[4][6][7]

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.
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Workflow for Preparing TH1834 Dihydrochloride Stock Solution
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Workflow for Preparing TH1834 Dihydrochloride Stock Solution

1. Equilibrate TH1834 to Room Temperature

2. Weigh Desired Amount of Powder

3. Add Anhydrous DMSO

4. Vortex to Dissolve

6. Visually Confirm Complete Dissolution

5. Optional: Gentle Warming or Sonication

No

7. Aliquot into Single-Use Tubes

Yes

8. Store at -20°C or -80°C
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Simplified Signaling Pathway of TH1834 Action

Cellular Processes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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